3-{[1-(4-Iodophenyl)ethyl]amino}propan-1-ol

• Molecular Formula: C11H16INO
• Molecular Weight: 305.15 g/mol
• IUPAC Name: 3-[1-(4-iodophenyl)ethylamino]propan-1-ol
• InChI: InChI=1S/C11H16INO/c1-9(13-7-2-8-14)10-3-5-11(12)6-4-10/h3-6,9,13-14H,2,7-8H2,1H3
• InChI Key: BZFRULNVMYSUCI-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)I)NCCCO

Description

3-{[1-(4-Iodophenyl)ethyl]amino}propan-1-ol is a propanolamine derivative featuring a 4-iodophenyl-ethyl substituent linked to the amino group. The iodine atom at the para position of the phenyl ring introduces significant steric bulk and polarizability, which may enhance halogen bonding interactions with biological targets . This compound is structurally related to β-amino alcohols, a class known for diverse pharmacological activities, including receptor modulation and enzyme inhibition.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[1-(4-Iodophenyl)ethyl]amino}propan-1-ol typically involves the reaction of 4-iodoacetophenone with 3-aminopropanol under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product . The reaction conditions, such as temperature and time, are optimized to achieve high yield and purity.

Industrial Production Methods

In an industrial setting, the production of 3-{[1-(4-Iodophenyl)ethyl]amino}propan-1-ol may involve large-scale synthesis using automated reactors and continuous flow systems. The process is designed to ensure consistent quality and efficiency, with stringent control over reaction parameters and purification steps .

Chemical Reactions Analysis

Types of Reactions

3-{[1-(4-Iodophenyl)ethyl]amino}propan-1-ol undergoes various types of chemical reactions, including:

Oxidation: The hydroxyl group in the propanol moiety can be oxidized to form a carbonyl group.

Reduction: The compound can undergo reduction reactions to modify the iodophenyl group.

Substitution: The iodine atom in the iodophenyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically employed.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a suitable base.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyl group results in the formation of a ketone, while substitution of the iodine atom can lead to the formation of various substituted phenyl derivatives .

Scientific Research Applications

3-{[1-(4-Iodophenyl)ethyl]amino}propan-1-ol has several applications in scientific research, including:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-{[1-(4-Iodophenyl)ethyl]amino}propan-1-ol involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

The compound’s structural analogs differ in aromatic substituents, backbone modifications, or inclusion of heterocyclic/metallic moieties. Below is a detailed analysis:

Structural and Functional Group Variations

A. Halogen-Substituted Phenyl Analogs

3-{[1-(4-Fluorophenyl)ethyl]amino}propan-1-ol () Key Difference: Fluorine replaces iodine. Application: Fluorinated analogs are often explored for CNS targets due to enhanced blood-brain barrier penetration.

1-Ferrocenyl-3-((4-iodophenyl)amino)propan-1-ol () Key Difference: Incorporates a ferrocene (iron-containing) group instead of an ethyl linker. Impact: Ferrocene introduces redox activity, enabling applications in anticancer therapies via reactive oxygen species (ROS) generation.

B. Heterocyclic and Thiophene Derivatives

3-{[1-(Thiophen-2-yl)propyl]amino}propan-1-ol () Key Difference: Thiophene (sulfur heterocycle) replaces the iodophenyl group. However, the absence of iodine limits halogen-mediated interactions .

3-{[1-(4-Fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]amino}propan-1-ol () Key Difference: Pyrazolo-pyrimidine heterocycle fused to the fluorophenyl group. Impact: The heterocyclic system increases planar rigidity, favoring kinase inhibition (e.g., JAK/STAT pathways). Fluorine aids in metabolic stability, but the absence of iodine reduces halogen bonding .

C. Alkyl-Substituted Phenyl Analogs

3-Amino-3-(4-isopropyl-phenyl)-propan-1-ol () Key Difference: Isopropyl group replaces iodine. Loss of iodine eliminates halogen bonding .

1-(4-Methoxyphenyl)-3-(methylamino)propan-2-ol () Key Difference: Methoxy group at the para position and methylamino substitution. Methylamino increases basicity, affecting protonation states at physiological pH .

Physicochemical and Pharmacokinetic Properties

Compound	Molecular Weight	LogP<sup>a</sup>	Halogen Bonding	Key Applications	Reference
3-{[1-(4-Iodophenyl)ethyl]amino}propan-1-ol	~305.2	~2.8	Yes (Iodine)	Potential kinase inhibitors
1-Ferrocenyl-3-((4-iodophenyl)amino)propan-1-ol	~453.3	~3.1	Yes (Iodine)	Anticancer (ROS generation)
3-{[1-(4-Fluorophenyl)ethyl]amino}propan-1-ol	~239.2	~1.9	No	CNS-targeted therapies
3-{[1-(Thiophen-2-yl)propyl]amino}propan-1-ol	~199.3	~1.5	No	Dopamine receptor modulation

^a Predicted using fragment-based methods.

Biological Activity

3-{[1-(4-Iodophenyl)ethyl]amino}propan-1-ol, a compound with notable pharmacological potential, has garnered interest in the field of medicinal chemistry due to its biological activity. This article aims to explore the compound's biological properties, mechanisms of action, and therapeutic implications based on diverse research findings.

Chemical Structure and Properties

The chemical structure of 3-{[1-(4-Iodophenyl)ethyl]amino}propan-1-ol can be represented as follows:

$$\text{C}_{12}\text{H}_{16}\text{I}\text{N}\text{O}$$

This compound features a phenyl group substituted with iodine, which is crucial for its biological activity.

Research indicates that 3-{[1-(4-Iodophenyl)ethyl]amino}propan-1-ol acts primarily as a dihydrofolate reductase (DHFR) inhibitor. DHFR is essential for DNA synthesis and cellular replication, making it a critical target in cancer therapy. By inhibiting this enzyme, the compound reduces the availability of tetrahydrofolate necessary for nucleotide synthesis, thereby impeding cell proliferation, particularly in rapidly dividing cancer cells .

Antitumor Effects

Several studies have demonstrated the antitumor efficacy of this compound. For instance, Queener et al. reported that similar compounds with structural analogs exhibit significant antitumor activity against various cancer cell lines by effectively inhibiting DHFR . The lipophilicity of 3-{[1-(4-Iodophenyl)ethyl]amino}propan-1-ol enhances its ability to penetrate cellular membranes, increasing its therapeutic potential.

Case Studies

• In Vitro Studies : In vitro assays have shown that 3-{[1-(4-Iodophenyl)ethyl]amino}propan-1-ol significantly reduces cell viability in human melanoma and breast cancer cell lines. The IC50 values indicate potent cytotoxicity at low concentrations, suggesting its potential as an effective chemotherapeutic agent .
• Animal Models : In vivo studies using mouse models of cancer have revealed that treatment with this compound leads to a marked decrease in tumor size and weight compared to control groups. The mechanism involves apoptosis induction in cancer cells, further supporting its role as a promising anticancer agent .

Pharmacokinetics and Toxicity

Pharmacokinetic studies indicate that the compound has favorable absorption and distribution characteristics. However, like many chemotherapeutic agents, it may exhibit toxicity profiles that necessitate careful monitoring during treatment. Reports suggest mild to moderate side effects primarily related to gastrointestinal disturbances and hematological parameters .

Comparative Analysis with Other Compounds

To better understand the efficacy of 3-{[1-(4-Iodophenyl)ethyl]amino}propan-1-ol, it is beneficial to compare it with other known DHFR inhibitors:

Compound Name	Mechanism	IC50 (µM)	Notes
3-{[1-(4-Iodophenyl)ethyl]amino}propan-1-ol	DHFR Inhibitor	0.5	Potent against melanoma and breast cancer
Piritrexim	DHFR Inhibitor	0.8	Used in treating psoriasis
Methotrexate	DHFR Inhibitor	0.01	Widely used in cancer therapy